![molecular formula C7H14ClNO B2774712 1-Azabicyclo[2.2.1]heptan-4-ylmethanol;hydrochloride CAS No. 2138438-15-8](/img/structure/B2774712.png)
1-Azabicyclo[2.2.1]heptan-4-ylmethanol;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“1-Azabicyclo[2.2.1]heptan-4-ylmethanol;hydrochloride” is a chemical compound . It is also known as “{1-azabicyclo [2.2.1]heptan-4-yl}methanamine dihydrochloride” with the CAS Number: 1609073-88-2 . The compound has a molecular weight of 199.12 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H14N2.2ClH/c8-5-7-1-3-9 (6-7)4-2-7;;/h1-6,8H2;2*1H . This indicates that the compound has a bicyclic structure with a nitrogen atom at one bridgehead .Physical And Chemical Properties Analysis
This compound is a powder at room temperature . Unfortunately, other specific physical and chemical properties were not available in the sources I found.Scientific Research Applications
Recent Advances in Catalytic Oxidation
The study by Cao et al. (2018) discusses the catalytic oxidation of cyclohexene, highlighting the synthetic value of controllable oxidation reactions. Such reactions produce intermediates used across the chemical industry, suggesting that bicyclic structures similar to 1-Azabicyclo[2.2.1]heptan-4-ylmethanol may play a role in developing valuable chemical intermediates through selective catalytic processes (Cao et al., 2018).
Tetracycline Derivatives and Staining
Sánchez et al. (2004) review the effects of tetracycline and its derivatives on tooth and oral cavity staining, underlying the importance of understanding chemical interactions and side effects in the development of pharmaceuticals. This emphasizes the need for thorough research into the properties and potential impacts of chemical compounds, including bicyclic derivatives, in medical applications (Sánchez et al., 2004).
Norcantharidin Analogues in Cancer Research
Deng and Tang (2011) discuss the potential anticancer activities of norcantharidin analogues, showcasing the therapeutic potential of modifying bicyclic structures for enhanced activity and reduced toxicity. This highlights the relevance of bicyclic compounds in drug discovery and development for treating various diseases (Deng & Tang, 2011).
Environmental Impact and Treatment Technologies
Quinlivan et al. (1975) explore treatment and disposal methods for industrial wastes containing hazardous components, emphasizing the environmental implications of chemical disposal and the necessity for effective waste management strategies. This suggests that understanding and mitigating the environmental impact of chemical compounds, including those with bicyclic structures, is crucial in industrial applications (Quinlivan et al., 1975).
Safety and Hazards
properties
IUPAC Name |
1-azabicyclo[2.2.1]heptan-4-ylmethanol;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO.ClH/c9-6-7-1-3-8(5-7)4-2-7;/h9H,1-6H2;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DNZKFLGFKGXCIL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN2CCC1(C2)CO.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14ClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.64 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2138438-15-8 |
Source
|
Record name | {1-azabicyclo[2.2.1]heptan-4-yl}methanol hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.